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Compound of Interest

Compound Name: 8-Br-7-CH-cADPR

Cat. No.: B15615628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the proper dissolution and storage of 8-

Bromo-7-deaza-cyclic adenosine diphosphate ribose (8-Br-7-CH-cADPR), a potent antagonist

of the second messenger cyclic ADP-ribose (cADPR). Adherence to this protocol is crucial for

maintaining the compound's stability and ensuring the reproducibility of experimental results.

Introduction
8-Br-7-CH-cADPR is a membrane-permeant and hydrolysis-resistant analog of cADPR.[1][2][3]

As a powerful antagonist, it is an invaluable tool for investigating cADPR-mediated calcium

signaling pathways.[4] This compound has been shown to inhibit calcium elevation and is

implicated in the modulation of ryanodine receptors (RyR) and transient receptor potential

melastatin 2 (TRPM2) channels.[2][4][5] Proper handling and storage are paramount to

preserving its antagonistic activity.

Data Presentation
The following table summarizes the key quantitative data for 8-Br-7-CH-cADPR.
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Property Value Citations

Solubility in Water > 50 mM [1]

Purity Typically > 97% (HPLC) [1]

Form
Lyophilized solid (often as a

sodium salt)
[1]

Long-term Storage -80°C (recommended) [1]

Short-term Storage -20°C (necessary) [1]

Stability (Lyophilized) ≥ 2 years at -80°C [6]

Shipping Condition Dry ice [1][6]

Experimental Protocols
Protocol for Dissolving 8-Br-7-CH-cADPR
This protocol outlines the steps for preparing a stock solution of 8-Br-7-CH-cADPR.

Materials:

Vial of lyophilized 8-Br-7-CH-cADPR

Sterile, nuclease-free water or a suitable buffer (e.g., 20 mM HEPES, pH 7.2)[7]

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Tabletop centrifuge

Procedure:

Pre-centrifugation: Before opening, briefly centrifuge the vial of lyophilized 8-Br-7-CH-
cADPR to ensure all the powder is at the bottom of the tube.[1]
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Solvent Addition: Carefully open the vial and add the desired volume of sterile, nuclease-free

water or buffer to achieve the target concentration. Given its solubility of over 50 mM,

preparing a high-concentration stock solution (e.g., 10-50 mM) is feasible.[1]

Dissolution: To ensure complete dissolution, rinse the walls of the vial with the solvent.[1]

Close the vial and vortex thoroughly. An ultrasonic bath can also be used to aid dissolution.

[1]

Verification: Ensure that no particulate matter is visible. The solution should be clear.

Protocol for Storing 8-Br-7-CH-cADPR
Proper storage is critical to maintain the integrity of 8-Br-7-CH-cADPR.

Lyophilized Powder:

Long-term: Store the unopened vial at -80°C for maximum stability (≥ 2 years).[1][6]

Short-term: If a -80°C freezer is unavailable, store at -20°C.[1]

Aqueous Stock Solution:

Aliquotting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes.[1][7]

Storage Temperature:

Long-term: For extended storage, store the aliquots at -80°C.

Short-term: For frequent use, aliquots can be stored at -20°C.

Light Sensitivity: While not explicitly stated for this specific analog, it is good practice to

protect solutions of nucleotide analogs from light by storing them in amber tubes or a dark

container.
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Experimental Workflow
The following diagram illustrates the recommended workflow for preparing and storing 8-Br-7-
CH-cADPR solutions.

Solution Preparation

Storage

Start: Lyophilized 8-Br-7-CH-cADPR

Centrifuge vial to collect powder

Add sterile water or buffer
(e.g., HEPES, pH 7.2)

Vortex/sonicate to dissolve

High-concentration stock solution

Aliquot into single-use tubes

Long-term Storage
-80°C

Short-term Storage
-20°C
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Caption: Workflow for preparing and storing 8-Br-7-CH-cADPR stock solutions.

Signaling Pathway
This diagram illustrates the mechanism of action of 8-Br-7-CH-cADPR in antagonizing cADPR-

mediated calcium signaling.
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Caption: 8-Br-7-CH-cADPR antagonizes cADPR, inhibiting Ca²⁺ release and influx.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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